Cas no 2229561-06-0 (1,1,4,4,4-Pentafluoro-3-(trifluoromethyl)butan-2-ol)

1,1,4,4,4-Pentafluoro-3-(trifluoromethyl)butan-2-ol is a fluorinated alcohol characterized by its high degree of fluorine substitution, which imparts unique physicochemical properties. The presence of multiple fluorine atoms enhances its thermal and chemical stability, making it suitable for applications requiring resistance to harsh conditions. Its polar yet hydrophobic nature allows for use as an intermediate in specialty chemical synthesis, particularly in pharmaceuticals and agrochemicals, where fluorinated compounds are valued for their bioavailability and metabolic stability. The compound's structural features also contribute to its potential utility in advanced material science, including surface modification and polymer chemistry. Its well-defined reactivity profile ensures predictable performance in synthetic pathways.

1,1,4,4,4-Pentafluoro-3-(trifluoromethyl)butan-2-ol structure

2229561-06-0 structure

Product Name:1,1,4,4,4-Pentafluoro-3-(trifluoromethyl)butan-2-ol

CAS No:2229561-06-0

MF:C₅H₄F₈O

MW:232.071889877319

CID:5804672

PubChem ID:165972651

Update Time:2025-05-21

1,1,4,4,4-Pentafluoro-3-(trifluoromethyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

- 1,1,4,4,4-pentafluoro-3-(trifluoromethyl)butan-2-ol
- EN300-1940647
- 2229561-06-0
- 1,1,4,4,4-Pentafluoro-3-(trifluoromethyl)butan-2-ol
- Inchi： 1S/C5H4F8O/c6-3(7)1(14)2(4(8,9)10)5(11,12)13/h1-3,14H
- InChI Key： KIPDGHLTOUOIEL-UHFFFAOYSA-N
- SMILES： FC(C(C(F)(F)F)C(C(F)F)O)(F)F

Computed Properties

Exact Mass: 232.01344004g/mol
Monoisotopic Mass: 232.01344004g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 20.2Å²

1,1,4,4,4-Pentafluoro-3-(trifluoromethyl)butan-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1940647-0.05g	1,1,4,4,4-pentafluoro-3-(trifluoromethyl)butan-2-ol	2229561-06-0	0.05g	$959.0	2023-05-23
Enamine	EN300-1940647-0.1g	1,1,4,4,4-pentafluoro-3-(trifluoromethyl)butan-2-ol	2229561-06-0	0.1g	$1005.0	2023-05-23
Enamine	EN300-1940647-0.25g	1,1,4,4,4-pentafluoro-3-(trifluoromethyl)butan-2-ol	2229561-06-0	0.25g	$1051.0	2023-05-23
Enamine	EN300-1940647-0.5g	1,1,4,4,4-pentafluoro-3-(trifluoromethyl)butan-2-ol	2229561-06-0	0.5g	$1097.0	2023-05-23
Enamine	EN300-1940647-1.0g	1,1,4,4,4-pentafluoro-3-(trifluoromethyl)butan-2-ol	2229561-06-0	1g	$1142.0	2023-05-23
Enamine	EN300-1940647-2.5g	1,1,4,4,4-pentafluoro-3-(trifluoromethyl)butan-2-ol	2229561-06-0	2.5g	$2240.0	2023-05-23
Enamine	EN300-1940647-5.0g	1,1,4,4,4-pentafluoro-3-(trifluoromethyl)butan-2-ol	2229561-06-0	5g	$3313.0	2023-05-23
Enamine	EN300-1940647-10.0g	1,1,4,4,4-pentafluoro-3-(trifluoromethyl)butan-2-ol	2229561-06-0	10g	$4914.0	2023-05-23

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Additional information on 1,1,4,4,4-Pentafluoro-3-(trifluoromethyl)butan-2-ol

Comprehensive Overview of 1,1,4,4,4-Pentafluoro-3-(trifluoromethyl)butan-2-ol (CAS No. 2229561-06-0)

The compound 1,1,4,4,4-Pentafluoro-3-(trifluoromethyl)butan-2-ol (CAS No. 2229561-06-0) is a fluorinated alcohol with significant applications in advanced chemical synthesis and material science. Its unique molecular structure, characterized by multiple fluorine substitutions, makes it a valuable intermediate in the production of high-performance materials, pharmaceuticals, and specialty chemicals. The presence of pentafluoro and trifluoromethyl groups enhances its reactivity and stability, which are critical for applications requiring thermal and chemical resistance.

In recent years, the demand for fluorinated compounds like 1,1,4,4,4-Pentafluoro-3-(trifluoromethyl)butan-2-ol has surged due to their role in green chemistry and sustainable manufacturing. Researchers and industries are increasingly focusing on fluorine-based molecules to develop eco-friendly alternatives to traditional solvents and reagents. This aligns with global trends such as the push for low-carbon technologies and energy-efficient processes, where fluorinated compounds play a pivotal role.

The synthesis of 1,1,4,4,4-Pentafluoro-3-(trifluoromethyl)butan-2-ol involves sophisticated fluorination techniques, often leveraging catalytic methods to achieve high yields and purity. Its CAS No. 2229561-06-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Common queries include its physical properties, synthetic routes, and commercial availability, indicating a strong interest from both chemists and procurement specialists.

One of the standout features of this compound is its versatility. It serves as a building block for fluorinated polymers, which are essential in industries ranging from aerospace to electronics. The trifluoromethyl group, in particular, is known for its ability to modify the electronic properties of materials, making it indispensable in the development of high-performance coatings and semiconductor materials. These applications are particularly relevant in the context of the growing electric vehicle (EV) market and the demand for lightweight, durable materials.

Safety and handling of 1,1,4,4,4-Pentafluoro-3-(trifluoromethyl)butan-2-ol are also topics of interest. While it is not classified as a hazardous material under standard regulations, proper storage and handling protocols are recommended to ensure its longevity and efficacy. Users often search for material safety data sheets (MSDS) and compatibility guidelines, underscoring the importance of transparency in chemical management.

In conclusion, 1,1,4,4,4-Pentafluoro-3-(trifluoromethyl)butan-2-ol (CAS No. 2229561-06-0) represents a critical component in modern chemistry, bridging the gap between academic research and industrial innovation. Its applications in sustainable technologies and advanced materials highlight its potential to address some of the most pressing challenges in science and engineering today.